2-Deoxy-L-ribopyranose

• IUPAC Name: (4R,5S)-oxane-2,4,5-triol
• InChI: InChI=1S/C5H10O4/c6-3-1-5(8)9-2-4(3)7/h3-8H,1-2H2/t3-,4+,5?/m1/s1
• InChI Key: ZVQAVWAHRUNNPG-OVEKKEMJSA-N
• Canonical SMILES: C1C(C(COC1O)O)O
• Isomeric SMILES: C1[C@H]([C@H](COC1O)O)O
• Molecular Formula: C5H10O4
• Molecular Weight: 134.13 g/mol

Description

2-Deoxy-L-ribopyranose is a useful research compound. Its molecular formula is C5H10O4 and its molecular weight is 134.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Deoxy-L-ribopyranose suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Deoxy-L-ribopyranose including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis Improvements

  Wu Jian-guo (2009) reported on improving the synthesis of 2-deoxy-α-1,3,4-O-phenyl-L-arabopyranose, a main intermediate of 2-deoxy-L-ribose, leading to a more practical process with higher yield (Wu Jian-guo, 2009).

• Stereochemistry in Nucleosides

  Guppi et al. (2006) developed a stereoselective synthesis of l-2-deoxy-beta-ribo-hexopyranosyl nucleosides, useful in preparing various natural and unnatural hexopyranosyl nucleosides analogues (Guppi et al., 2006).

• Gas Phase Conformational Studies

  Azofra et al. (2014) explored the conformational landscape of D-ribose and 2-deoxy-D-ribose in the gas phase, providing insights into their stable structures (Azofra et al., 2014).

• Disaccharide Nucleosides Research

  Efimtseva et al. (2001) synthesized disaccharide nucleosides with various substituents, contributing to the understanding of DNA/RNA duplex stability (Efimtseva et al., 2001).

• Thio-Derivatives Synthesis

  Lalot et al. (2002) synthesized 5-thio-D-ribopyranose, a derivative of D-ribopyranose, demonstrating alternative synthetic pathways (Lalot et al., 2002).

• NMR Analysis of Tautomerism

  Bauer et al. (1986) provided a complete analysis of the dynamics of ring-chain tautomerism in 2-deoxy-D-ribose using NMR techniques (Bauer et al., 1986).

• Enzymatic Properties of Modified Oligonucleotides

  Cameron (1999) focused on synthesizing base-modified nucleosides to explore DNA duplex stability and the potential for nucleoside analogues in various applications (Cameron, 1999).

• Stereoselective Syntheses

  Tatsuta et al. (1989) achieved stereoselective preparation of 2-deoxy-β-arabino- and ribopyranosyl cyanides, contributing to the synthesis of biologically active products (Tatsuta et al., 1989).

• Structural Preferences in Solution

  Quesada‐Moreno et al. (2013) studied the structural preferences of D-ribose and 2-deoxy-D-ribose in water solution and solid phase, using theoretical and experimental methods (Quesada‐Moreno et al., 2013).

• Glycosyl Donors and Intermediates

  Priebe et al. (1991) synthesized 2-deoxy-1-O-silylated-β-hexopyranoses, demonstrating their application in the direct synthesis of glycosides and other transformations (Priebe et al., 1991).